N,N-dimethyl-2-(5,6,7-trimethoxy-1H-indol-3-yl)ethanamine
Overview
Description
N,N-dimethyl-2-(5,6,7-trimethoxy-1H-indol-3-yl)ethanamine is a member of tryptamines.
Scientific Research Applications
Antimicrobial Activity
N,N-dimethyl-2-(5,6,7-trimethoxy-1H-indol-3-yl)ethanamine and its derivatives show significant antimicrobial activity. Novel Schiff bases of tryptamine, including derivatives of this compound, exhibited notable antibacterial and antifungal activities (Rajeswari & Santhi, 2019). Additionally, other 1‐(1H‐Indol‐3‐yl)ethanamine derivatives were found to be potent inhibitors of the Staphylococcus aureus NorA efflux pump, enhancing the antibacterial activity of ciprofloxacin against resistant strains (Héquet et al., 2014).
Structural Analysis and Chemistry
The compound and its related structures, such as almotriptan, have been analyzed for their crystal structures, providing insights into their molecular conformations and potential for various chemical applications (Ravikumar et al., 2008). Studies on cadmium(II) Schiff base complexes involving similar structures have also shown promising results in corrosion inhibition, highlighting their potential use in materials science (Das et al., 2017).
DNA Interaction and Potential Therapeutic Applications
Several studies have focused on the interaction of indole derivatives with DNA and their potential use in therapeutic applications. Copper(II) complexes containing indole derivatives, including N,N-dimethyl-2-(5,6,7-trimethoxy-1H-indol-3-yl)ethanamine, have been explored for their DNA binding and cleavage activities, indicating their potential in cancer therapy (Mustafa et al., 2015). Moreover, isomeric pyridyl-tetrazole cobalt(II) complexes with similar structures have also been studied for their DNA interaction and cleavage activities (Rao et al., 2015).
Pharmacological Aspects
Certain derivatives of N,N-dimethyl-2-(5,6,7-trimethoxy-1H-indol-3-yl)ethanamine have been studied for their potential pharmacological activities. For instance, indolylsulfonamide amines, which are related in structure, have been evaluated as potent and selective 5-HT6 receptor antagonists, showing promise in cognitive enhancement and other therapeutic applications (Nirogi et al., 2015).
properties
Molecular Formula |
C15H22N2O3 |
|---|---|
Molecular Weight |
278.35 g/mol |
IUPAC Name |
N,N-dimethyl-2-(5,6,7-trimethoxy-1H-indol-3-yl)ethanamine |
InChI |
InChI=1S/C15H22N2O3/c1-17(2)7-6-10-9-16-13-11(10)8-12(18-3)14(19-4)15(13)20-5/h8-9,16H,6-7H2,1-5H3 |
InChI Key |
KTJHYSBPLLQBMF-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CCC1=CNC2=C(C(=C(C=C12)OC)OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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